Cas no 81100-30-3 (BENZENAMINE, 2,4-DIBROMO-6-ETHYL-)

• Product Name: BENZENAMINE, 2,4-DIBROMO-6-ETHYL-
• CAS No: 81100-30-3
• MF: C₈H₉Br₂N
• MW: 278.971760511398
• MDL: MFCD11846035
• CID: 3356505
• PubChem ID: 14043926
• Update Time: 2025-04-24

BENZENAMINE, 2,4-DIBROMO-6-ETHYL- Chemical and Physical Properties

Names and Identifiers

• BENZENAMINE, 2,4-DIBROMO-6-ETHYL-
• 2,4-Dibromo-6-ethylaniline
• 2,4-Dibromo-6-ethyl-phenylamine
• DTXSID601306817
• 4,6-dibromo-2-ethylaniline
• 2,4-Dibromo-6-ethyl-aniline
• SCHEMBL8429788
• MFCD11846035
• AKOS017561931
• 81100-30-3
• 2,4-Dibromo-6-ethylbenzenamine
• E90596
• CS-0194824

• MDL： MFCD11846035
• Inchi： 1S/C8H9Br2N/c1-2-5-3-6(9)4-7(10)8(5)11/h3-4H,2,11H2,1H3
• InChI Key： YZYOBGJRULPHQC-UHFFFAOYSA-N
• SMILES： C1(N)=C(CC)C=C(Br)C=C1Br

Computed Properties

• Exact Mass: 278.90813Da
• Monoisotopic Mass: 276.91017Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Boiling Point: 301.7±37.0 °C at 760 mmHg
• Flash Point: 136.3±26.5 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

BENZENAMINE, 2,4-DIBROMO-6-ETHYL- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on BENZENAMINE, 2,4-DIBROMO-6-ETHYL-

BENZENAMINE, 2,4-DIBROMO-6-ETHYL (CAS No. 81100-30-3): A Comprehensive Overview in Modern Chemical Research

BENZENAMINE, 2,4-DIBROMO-6-ETHYL (CAS No. 81100-30-3) is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique brominated and ethyl-substituted benzeneamine structure, exhibits a range of intriguing chemical properties that make it a valuable candidate for various synthetic applications. The molecular framework of BENZENAMINE, 2,4-DIBROMO-6-ETHYL not only contributes to its reactivity but also opens up possibilities for its utility in the development of novel therapeutic agents and advanced materials.

The structural uniqueness of BENZENAMINE, 2,4-DIBROMO-6-ETHYL lies in its combination of bromine atoms at the 2 and 4 positions of the benzene ring, alongside an ethyl group at the 6 position. These substituents significantly influence the compound's electronic distribution and spatial arrangement, making it a versatile intermediate in organic synthesis. The presence of bromine atoms enhances its reactivity towards nucleophilic substitution reactions, which is a key feature exploited in pharmaceutical synthesis. Additionally, the ethyl group introduces steric hindrance and modulates electronic effects, contributing to the compound's overall chemical behavior.

In recent years, BENZENAMINE, 2,4-DIBROMO-6-ETHYL has been explored in various research avenues due to its potential applications in medicinal chemistry. One notable area of interest is its role as a precursor in the synthesis of biologically active molecules. The brominated aromatic system provides a scaffold that can be further functionalized to create complex structures with desired pharmacological properties. For instance, researchers have utilized this compound to develop novel antimicrobial agents and anti-inflammatory compounds. The ability to introduce additional functional groups at specific positions on the benzene ring allows for fine-tuning of the compound's biological activity.

The pharmaceutical industry has shown particular interest in BENZENAMINE, 2,4-DIBROMO-6-ETHYL due to its potential as an intermediate in drug development. Its structural features make it suitable for constructing heterocyclic compounds, which are prevalent in many modern drugs. For example, derivatives of this compound have been investigated for their potential as kinase inhibitors and as components in antiviral therapies. The bromine atoms serve as handles for further chemical modifications through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, enabling the creation of more complex molecular architectures.

Advances in synthetic methodologies have further enhanced the utility of BENZENAMINE, 2,4-DIBROMO-6-ETHYL. Modern techniques such as palladium-catalyzed reactions and transition-metal-mediated transformations have made it possible to efficiently modify this compound into a wide array of derivatives with tailored properties. These advancements have not only accelerated the discovery process but also expanded the scope of applications for this compound in drug discovery and material science.

The chemical properties of BENZENAMINE, 2,4-DIBROMO-6-ETHYL also make it relevant in materials science research. Its ability to form stable complexes with metals and other organic molecules has led to investigations into its use as a ligand in coordination chemistry. Such complexes have potential applications in catalysis and as sensors for environmental pollutants. Additionally, the unique electronic structure of this compound has been explored for its potential use in organic electronics and optoelectronic devices.

In conclusion, BENZENAMINE, 2,4-DIBROMO-6-ETHYL (CAS No. 81100-30-3) is a multifaceted compound with significant potential across multiple domains of chemical research. Its structural features enable diverse synthetic pathways and biological applications, making it a valuable asset in both academic and industrial settings. As research continues to uncover new methodologies and applications for this compound, its importance is likely to grow further.